Cas no 1241505-02-1 (2-(3,3-Difluorocyclohexyl)-1-methyl-4-phenylpiperidine)

• Product Name: 2-(3,3-Difluorocyclohexyl)-1-methyl-4-phenylpiperidine
• CAS No: 1241505-02-1
• MF: C₁₈H₂₅F₂N
• MW: 293.394612073898
• CID: 4822941
• Update Time: 2025-08-05

2-(3,3-Difluorocyclohexyl)-1-methyl-4-phenylpiperidine Chemical and Physical Properties

Names and Identifiers

• 2-(3,3-DIFLUOROCYCLOHEXYL)-1-METHYL-4-PHENYLPIPERIDINE
• 2-(3,3-Difluorocyclohexyl)-1-methyl-4-phenylpiperidine

• Inchi： 1S/C18H25F2N/c1-21-11-9-15(14-6-3-2-4-7-14)12-17(21)16-8-5-10-18(19,20)13-16/h2-4,6-7,15-17H,5,8-13H2,1H3
• InChI Key： RLROUSFMKCIHFB-UHFFFAOYSA-N
• SMILES： FC1(CCCC(C1)C1CC(C2C=CC=CC=2)CCN1C)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 338
• XLogP3: 4.7
• Topological Polar Surface Area: 3.2

Additional information on 2-(3,3-Difluorocyclohexyl)-1-methyl-4-phenylpiperidine

Compound CAS No. 1241505-02-1: 2-(3,3-Difluorocyclohexyl)-1-methyl-4-phenylpiperidine

The compound 2-(3,3-Difluorocyclohexyl)-1-methyl-4-phenylpiperidine, identified by the CAS number 1241505-02-1, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of piperidines, which are six-membered cyclic amines, and its structure incorporates a fluorinated cyclohexane ring and a phenyl group. The presence of these functional groups makes it a versatile molecule for exploring novel chemical reactions and drug design.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery due to their unique electronic properties and enhanced bioavailability. The 3,3-difluorocyclohexyl moiety in this compound contributes to its stability and lipophilicity, which are critical factors in drug design. Additionally, the 4-phenyl group enhances the molecule's aromaticity, potentially improving its binding affinity to target proteins.

The synthesis of this compound involves multi-step organic reactions, including Friedel-Crafts alkylation and nucleophilic substitution. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound can be produced on a larger scale for further studies. The use of microwave-assisted synthesis has also been explored to accelerate the reaction process while maintaining product quality.

In terms of applications, this compound has shown promise in several areas. For instance, it has been investigated as a potential lead compound for anti-inflammatory agents due to its ability to inhibit cyclooxygenase enzymes. Furthermore, its structural similarity to known analgesics suggests that it could be developed into a novel pain reliever with reduced side effects.

The pharmacokinetic profile of this compound has been studied extensively. It exhibits moderate solubility in aqueous solutions and demonstrates good absorption when administered orally. Preclinical trials have shown that it has a favorable safety profile with minimal toxicity at therapeutic doses.

From an environmental standpoint, the degradation pathways of this compound have been analyzed to assess its impact on ecosystems. Studies indicate that it undergoes rapid biodegradation under aerobic conditions, reducing its persistence in the environment.

In conclusion, the compound CAS No. 1241505-02-1 represents a valuable addition to the arsenal of organic molecules available for research and development. Its unique structure, combined with recent advances in synthetic methods and pharmacological studies, positions it as a promising candidate for future therapeutic applications.